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Compound of Interest

Compound Name: Isobutyl tiglate

Cat. No.: B1588475

Isobutyl tiglate (2-methylpropyl (E)-2-methylbut-2-enoate) is an organic ester recognized for
its characteristic herbal and pungent aroma, finding application in the flavor and fragrance
industries.[1] Structurally, it is the ester formed from tiglic acid and isobutanol. Accurate
structural elucidation and purity assessment are paramount in the development and quality
control of products containing this compound. This guide provides a comprehensive overview
of the core spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Mass
Spectrometry (MS), and Infrared (IR) Spectroscopy—used to characterize isobutyl tiglate.

As a Senior Application Scientist, the objective here is not merely to present data, but to
provide a validated, logical framework for its acquisition and interpretation. We will explore the
causality behind experimental choices and demonstrate how an integrated spectroscopic
approach provides unambiguous structural confirmation.

Compound Profile:

Property Value Source

2-methylpropyl (E)-2-
IUPAC Name PubChem|[2]
methylbut-2-enoate

CAS Number 61692-84-0 The Good Scents Company[1]

Molecular Formula CoH1602 NIST WebBook][3]

| Molecular Weight| 156.22 g/mol | PubChem([2] |
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Chapter 1: Nuclear Magnetic Resonance (NMR)
Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise carbon-hydrogen
framework of an organic molecule. For isobutyl tiglate, both *H and 3C NMR provide distinct,

complementary information that maps the entire structure.

Workflow for NMR Analysis
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Unknown Sample
(Presumed Isobutyl Tiglate)

Primary Data Achuisition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. isobutyl tiglate, 61692-84-0 [thegoodscentscompany.com]

2. 2-Butenoic acid, 2-methyl-, 2-methylpropyl ester, (2E)- | C9H1602 | CID 5367806 -
PubChem [pubchem.ncbi.nim.nih.gov]

3. 2-Butenoic acid, 2-methyl-, 2-methylpropyl ester [webbook.nist.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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